1H-3a,7-Methanoazulene-6-carboxaldehyde, 2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)-

• CAS RN: 28387-62-4
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: (1S,2R,5S,7R)-2,6,6-trimethyltricyclo[5.3.1.01,5]undec-8-ene-8-carbaldehyde
• InChI: InChI=1S/C15H22O/c1-10-4-5-13-14(2,3)12-8-15(10,13)7-6-11(12)9-16/h6,9-10,12-13H,4-5,7-8H2,1-3H3/t10-,12+,13+,15+/m1/s1
• InChI Key: OETRFUZAVAFOBR-HTUGSXCWSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2[C@]13CC=C([C@H](C3)C2(C)C)C=O
• SMILES: CC1CCC2C13CC=C(C(C3)C2(C)C)C=O

Description

1H-3a,7-Methanoazulene-6-carboxaldehyde, 2,3,4,7,8,8a-hexahydro-3,8,8-trimethyl-, (3R,3aS,7R,8aS)- is a natural product found in Lavandula angustifolia with data available.

Scientific Research Applications

Synthesis and Structural Studies

• Synthetic Applications in Plant Growth Regulators : The compound has been synthesized and structurally compared to gibberellic acid, a plant growth regulator. This study illustrates its potential in the field of agricultural chemistry (Turner, Anderson, & Mander, 1980).

• Structural Analyses in Organic Chemistry : Investigations into the synthesis and properties of various organic analogues, including studies on isomerization and thermal properties, highlight the compound's significance in organic chemistry research (Groot, Jansen, Fokkens, & Lugtenburg, 2010).

Novel Compound Formation

• Development of New Analogues for Medical Applications : Research into the rearrangement of [n.3.1]propellanes leading to novel compounds related to the anti-cancer drug Taxol shows the compound's relevance in medicinal chemistry (Mackay, Banwell, Pallich, & Phyland, 1997).

• Enantioselective Synthesis Studies : The compound's derivatives are used in the enantioselective synthesis of vitamins like α-tocopherol (vitamin E), demonstrating its application in biochemical synthesis (Nozawa, Takahashi, Kato, & Akita, 2000).

Chemical Analysis and Extraction

• Chemical Constituents Analysis in Plants : Used in the analysis of volatile oils in plants like Medinilla arboricola, the compound aids in identifying key chemical constituents, highlighting its use in botany and phytochemistry (Zhang, Liu, Yang, & Yuan, 2010).

• Bioenergy Components Determination : Its derivatives have been identified in bioenergy component analysis, suggesting its potential application in renewable energy research (Ma, Peng, Zhang, Wu, Zhang, & Chen, 2009).

Eco-Friendly Applications

• Transformation in Waste Solar Cells Disposal : Studies on transforming components of waste solar cells into derivatives of this compound for medical applications underscore its role in environmental protection and sustainable development (Qin, Lin, Huang, Qiu, Ruan, Tang, & Qiu, 2020).